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Introduction

2,4-Dibromo-6-ethylaniline is a halogenated aromatic amine with potential applications as a
chemical intermediate in the synthesis of more complex molecules, particularly in the
pharmaceutical and agrochemical industries. Its structure, featuring a reactive amine group and
two bromine atoms on the benzene ring, makes it a versatile building block for introducing a
substituted aniline moiety into a variety of molecular scaffolds. The ethyl group at the ortho
position relative to the amine influences the steric and electronic properties of the molecule,
potentially imparting unique reactivity and characteristics to its derivatives.

This technical guide provides a comprehensive overview of the known physico-chemical
properties of 2,4-Dibromo-6-ethylaniline, outlines a probable synthetic route, and discusses
its safety profile based on available data. This document is intended for researchers, scientists,
and drug development professionals who may consider using this compound in their synthetic
endeavors.

Molecular Structure and Identification

The molecular structure of 2,4-Dibromo-6-ethylaniline consists of an aniline core substituted
with two bromine atoms at positions 2 and 4, and an ethyl group at position 6.

Figure 1: 2D structure of 2,4-Dibromo-6-ethylaniline.
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Table 1: Chemical Identifiers

Identifier Value Source
CAS Number 81100-30-3 [1]12]
Molecular Formula CsHoBr2N [3][4]
Molecular Weight 278.97 g/mol [3114]
IUPAC Name 2,4-Dibromo-6-ethylaniline

SMILES Ncl=c(CC)cc(Br)cclBr [4]

Physico-chemical Properties

Comprehensive experimental data for the physico-chemical properties of 2,4-Dibromo-6-
ethylaniline is limited in publicly accessible literature. The available information is
predominantly based on computational predictions.

Table 2: Predicted Physico-chemical Properties

Property Value Source
Melting Point 18-20 °C (Predicted) [5]
- . 301.7 £ 37.0 °C at 760 mmHg
Boiling Point , [5]
(Predicted)

Refractive Index 1.624 (Predicted) [5]
XLogP3 34 [4]
Hydrogen Bond Donor Count 1 [4]
Hydrogen Bond Acceptor

ydrog p 1 4]
Count
Rotatable Bond Count 1 [4]
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Solubility: The solubility of 2,4-Dibromo-6-ethylaniline has not been experimentally
determined in a range of solvents. Based on its chemical structure, a substituted aniline, it is
expected to be sparingly soluble in water and soluble in common organic solvents such as
ethanol, methanol, acetone, and dichloromethane.

Spectroscopic Data: As of the date of this publication, no experimental spectroscopic data (*H
NMR, 8C NMR, FT-IR, Mass Spectrometry) for 2,4-Dibromo-6-ethylaniline has been found in
the public domain. Researchers are advised to perform their own analytical characterization
upon synthesis or acquisition of this compound.

Synthesis and Experimental Protocols

A plausible synthetic route to 2,4-Dibromo-6-ethylaniline is via the electrophilic bromination of
2-ethylaniline. The amino group of the aniline is a strong activating group, directing electrophilic
substitution to the ortho and para positions. The presence of the ethyl group at the 2-position
will sterically hinder one of the ortho positions, leading to bromination at the para (4) and the
other ortho (6) position. However, polybromination is a common side reaction in the
bromination of activated anilines. To control the reaction and achieve the desired dibrominated
product, careful control of stoichiometry and reaction conditions is crucial.

A general procedure adapted from the bromination of other ortho-alkylanilines can be
proposed.

2-Ethylaniline
Electrophilic Aromatic Substitution Aqueous Workup
(e.g., NaHCO3 wash)
v

i T
Bromine (8r2) ;( i o Isolated Product Purification
or | 2,4-Dibromo-6-ethylaniline ———____\solated Product _ _ __ ___ (e.9.. Column Chromatography)
N-Bromosuccinimide (NBS)/ 9. graphy,
Solvent

(e.g., Dichloromethane,
Acetic Acid)
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Figure 2: Proposed synthetic workflow for 2,4-Dibromo-6-ethylaniline.
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Exemplary Synthetic Protocol: Bromination of 2-
Ethylaniline

This protocol is a generalized procedure and may require optimization for yield and purity.

Materials:

2-Ethylaniline

Bromine (Brz) or N-Bromosuccinimide (NBS)

Dichloromethane (CH2ClI2) or Glacial Acetic Acid

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Anhydrous sodium sulfate (Naz2S0O4) or magnesium sulfate (MgSOa)

Silica gel for column chromatography

Hexane and Ethyl Acetate for elution

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a
dropping funnel, and a nitrogen inlet, dissolve 2-ethylaniline (1 equivalent) in the chosen
solvent (e.g., dichloromethane). Cool the solution to 0-5 °C in an ice bath.

Brominating Agent Addition: Dissolve bromine (2 equivalents) in a small amount of the same
solvent and add it to the dropping funnel. Add the bromine solution dropwise to the stirred
solution of 2-ethylaniline over a period of 30-60 minutes, maintaining the temperature below
10 °C. Causality Note: The slow, dropwise addition at low temperature is critical to control the
exothermic reaction and minimize the formation of over-brominated byproducts.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at room
temperature for a specified time (e.g., 1-3 hours). The reaction progress should be monitored
by Thin Layer Chromatography (TLC) until the starting material is consumed.
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» Quenching and Workup: Once the reaction is complete, carefully quench the reaction by the
slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence
ceases. This step neutralizes any excess acid and unreacted bromine.

o Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the
organic layer sequentially with water and brine.

e Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or
magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary
evaporator.

 Purification: The crude product is then purified by column chromatography on silica gel,
using a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) to isolate the
desired 2,4-Dibromo-6-ethylaniline.

Self-Validating System: The purity of the final product should be rigorously assessed using
techniques such as *H NMR, 3C NMR, and mass spectrometry to confirm its identity and purity.
The melting point of the purified compound should also be determined and compared to
predicted values.

Safety and Handling

While a comprehensive, experimentally verified Safety Data Sheet (SDS) for 2,4-Dibromo-6-
ethylaniline is not widely available, a chemical supplier provides the following GHS hazard
information.[1]

GHS Hazard Statements:

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
GHS Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.
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o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

Handling Recommendations:
e Use this compound in a well-ventilated area, preferably in a chemical fume hood.

o Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

» Avoid inhalation of dust or vapors.

o Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water
and seek medical advice.

o Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Potential Applications

While specific applications for 2,4-Dibromo-6-ethylaniline are not extensively documented, its
structural motifs suggest its utility as an intermediate in several areas of chemical synthesis:

e Pharmaceuticals: The substituted aniline core is a common feature in many biologically
active molecules. This compound could serve as a starting material for the synthesis of novel
therapeutic agents.

o Agrochemicals: Brominated aromatic compounds are frequently used in the development of
herbicides, fungicides, and insecticides.

» Material Science: The presence of bromine atoms allows for further functionalization through
cross-coupling reactions, making it a potential precursor for the synthesis of specialty
polymers or dyes.

The applications of the closely related compound, 2,4-dibromo-6-methylaniline, as a building
block in the synthesis of pharmaceuticals and agrochemicals have been noted.[3] It is plausible
that 2,4-Dibromo-6-ethylaniline could be explored for similar purposes.
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Conclusion

2,4-Dibromo-6-ethylaniline is a chemical compound with potential as a synthetic intermediate.
This guide has consolidated the available information on its physico-chemical properties,
highlighting the current reliance on predicted data. A plausible and detailed synthetic protocol
has been outlined, providing a practical starting point for its preparation in a laboratory setting.
The provided safety information underscores the need for careful handling of this compound.
Further experimental investigation into the properties and reactivity of 2,4-Dibromo-6-
ethylaniline is warranted to fully realize its potential in various fields of chemical research and
development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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